Cas no 1805036-39-8 (Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate
• CAS No: 1805036-39-8
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4953635
• Update Time: 2025-05-21

Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)6-2-3-9(15)7(4-11)8(6)5-12/h2-3,15H,4H2,1H3
• InChI Key： WCBKADBOEBVHKK-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(=O)OC)C=1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate

Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate (CAS No. 1805036-39-8)

Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate, with the CAS number 1805036-39-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often abbreviated as MCMCB, has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a benzoate backbone with substituents that include a methyl group, a cyano group, and a mercaptobenzene moiety, making it a versatile building block for further chemical modifications.

The synthesis of Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable properties of this compound is its ability to act as a precursor in the formation of advanced materials. For instance, studies have demonstrated its utility in the preparation of conducting polymers and hybrid organic-inorganic materials. The presence of the cyano group imparts electron-withdrawing characteristics, while the mercaptobenzene moiety facilitates coordination with metal ions, making it ideal for applications in electrochemistry and catalysis.

Recent research has focused on the application of MCMCB in drug delivery systems. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a carrier for anticancer drugs. Additionally, its biocompatibility has been assessed in vitro, showing promising results for biomedical applications.

In terms of environmental impact, studies have been conducted to evaluate the biodegradation pathways of Methyl 3-chloromethyl-2-cyano-4-mercaptobenzoate. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This finding is crucial for ensuring sustainable practices in its industrial use.

The compound's stability under various conditions has also been extensively studied. Thermal analysis reveals that it exhibits good thermal stability up to 250°C, making it suitable for high-temperature applications. Furthermore, its solubility profile in different solvents has been optimized through solvent engineering approaches, enhancing its versatility in chemical processes.

Looking ahead, ongoing research aims to explore the use of MCMCB in advanced materials such as graphene oxide composites and stimuli-responsive polymers. These developments underscore its potential to contribute significantly to emerging technologies across multiple disciplines.